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Compound of Interest

Compound Name: Reactive violet 14

Cat. No.: B1172054 Get Quote

Disclaimer: Specific environmental impact data for Reactive Violet 14 (CAS No. 12270-88-1) is

not readily available in the public domain. This guide synthesizes information on the

environmental impact of closely related dichlorotriazinyl reactive azo dyes, which are expected

to exhibit similar behavior. All data and pathways presented should be considered

representative of this class of dyes.

Introduction
Reactive dyes are a cornerstone of the textile industry, prized for their vibrant colors and

excellent wash fastness. This permanence is achieved through the formation of a covalent

bond between the dye molecule and the fiber, typically cotton. However, the dyeing process is

not 100% efficient, leading to a significant portion of the dye being hydrolyzed and discharged

into wastewater. Reactive Violet 14, a dichlorotriazinyl azo dye, is part of this class of synthetic

colorants. The discharge of such dyes into the environment is a significant concern due to their

persistence, potential toxicity to aquatic life, and the aesthetic pollution of water bodies. This

technical guide provides an in-depth overview of the environmental impact of Reactive Violet
14 and related dichlorotriazinyl reactive dyes, focusing on their ecotoxicity, degradation

pathways, and the analytical and experimental methodologies used for their assessment.

Physicochemical Properties and Environmental Fate
Reactive dyes like those in the dichlorotriazinyl class are designed for high water solubility to

ensure even application in the dyeing process. This high solubility, however, facilitates their
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transport in aquatic environments. The covalent bond they form with fibers is highly stable, but

the unreacted, hydrolyzed dye is also resistant to degradation.

Table 1: General Physicochemical Properties and Environmental Fate of Dichlorotriazinyl

Reactive Dyes

Property Value/Characteristic
Implication for
Environmental Impact

Chemical Class
Azo dye with a dichlorotriazinyl

reactive group

The azo bond is susceptible to

reductive cleavage under

anaerobic conditions. The

triazine ring can be persistent.

Water Solubility High
Facilitates dispersal in aquatic

ecosystems.

Persistence

The half-life of some

hydrolyzed reactive dyes can

be very long (e.g., Reactive

Blue 19 has an estimated half-

life of 46 years at pH 7 and

25°C)[1].

Bioaccumulation is a concern,

and the dye can be

transported over long

distances in water.

Adsorption to Sediment Moderate

Can accumulate in sediments,

posing a risk to benthic

organisms.

Ecotoxicological Profile
The discharge of dichlorotriazinyl reactive dyes into aquatic environments can have adverse

effects on various organisms. The toxicity can be acute or chronic and may be exacerbated by

the formation of more toxic degradation byproducts.

Table 2: Ecotoxicity Data for Dichlorotriazinyl and other Reactive Azo Dyes
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Organism Endpoint Concentration Dye Reference

Vibrio fischeri

(bacterium)
EC50

11.4 ± 3.68 mg/L

(hydrolyzed

form)

C.I. Reactive

Black 5
[2]

Vibrio fischeri

(bacterium)
EC50

0.2 ± 0.03 mg/L

(decolorized

form)

C.I. Reactive

Black 5
[2]

Fish (general) Genotoxicity

Micronucleus

induction at 1, 5,

and 10 mg/L

Chlorotriazine

Reactive Azo

Red 120

[3][4]

Daphnia similis

(crustacean)
Mortality

100% at 5%

effluent

concentration

Textile effluent

containing

reactive dyes

[5]

Degradation Pathways
The environmental persistence of reactive dyes necessitates treatment methods to mitigate

their impact. Both biological and chemical degradation pathways have been explored.

Biodegradation
Under anaerobic conditions, the primary biodegradation pathway for azo dyes is the reductive

cleavage of the azo bond (-N=N-) by microbial azoreductases. This process typically results in

the formation of colorless aromatic amines, which may be more toxic than the parent dye.

Subsequent aerobic treatment is often required to degrade these amines.
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Anaerobic biodegradation of a dichlorotriazinyl azo dye.

Advanced Oxidation Processes (AOPs)
Advanced Oxidation Processes generate highly reactive hydroxyl radicals (•OH) that can non-

selectively degrade organic pollutants. These methods are often more effective than biological

treatment for recalcitrant dyes.
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Degradation of Reactive Violet 14 via Advanced Oxidation Processes.

Experimental Protocols
Ready Biodegradability Testing (OECD 301)
This test evaluates the potential for a chemical to be rapidly biodegraded in an aerobic

aqueous environment.
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Objective: To determine if Reactive Violet 14 is "readily biodegradable."

Principle: A solution of the dye in a mineral medium is inoculated with microorganisms (e.g.,

from activated sludge) and incubated under aerobic conditions in the dark for 28 days[6].

Degradation is monitored by measuring parameters like Dissolved Organic Carbon (DOC)

removal, CO2 evolution, or oxygen consumption[6][7][8][9].

Methodology (based on OECD 301F - Manometric Respirometry):

Test Vessels: Prepare sealed vessels with a known volume of mineral medium and a

headspace.

Inoculum: Add an inoculum of microorganisms from a domestic wastewater treatment

plant.

Test Substance: Add a known concentration of Reactive Violet 14 to the test vessels.

Controls: Prepare blank controls (inoculum only), reference controls (with a readily

biodegradable substance like sodium benzoate), and toxicity controls (test substance +

reference substance)[8].

Incubation: Incubate the vessels at 20-24°C in the dark with continuous stirring.

Measurement: Monitor the oxygen consumption over 28 days using a manometric device.

Data Analysis: Calculate the percentage of biodegradation based on the measured oxygen

consumption relative to the theoretical oxygen demand (ThOD). A substance is considered

readily biodegradable if it reaches >60% degradation within a 10-day window during the

28-day test[7][9].

Aquatic Toxicity Testing (Zebrafish Embryo Acute
Toxicity Test - OECD 236)
This test assesses the acute toxicity of a substance to the early life stages of fish.

Objective: To determine the LC50 (lethal concentration for 50% of the population) of

Reactive Violet 14 for zebrafish embryos.
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Principle: Newly fertilized zebrafish eggs are exposed to a range of concentrations of the test

substance for 96 hours. Lethality is assessed at specified intervals.

Methodology:

Test Organisms: Use newly fertilized zebrafish (Danio rerio) eggs.

Test Solutions: Prepare a series of concentrations of Reactive Violet 14 in a suitable

medium. A solvent control may be necessary if the dye is not readily water-soluble.

Exposure: Place embryos in multi-well plates containing the test solutions.

Incubation: Incubate at 26 ± 1°C with a 12-16 hour light photoperiod.

Observation: At 24, 48, 72, and 96 hours, observe the embryos under a microscope for

lethal endpoints (coagulation of fertilized eggs, lack of somite formation, non-detachment

of the tail, and lack of heartbeat).

Data Analysis: Calculate the cumulative mortality at each concentration and determine the

96-hour LC50 value using appropriate statistical methods.

Analytical Method for Quantification in Water (HPLC-
MS/MS)
This method allows for the sensitive and selective determination of reactive dyes in

environmental water samples.

Objective: To accurately quantify the concentration of Reactive Violet 14 in wastewater.

Principle: The dye is extracted from the water sample, separated from other components

using High-Performance Liquid Chromatography (HPLC), and detected and quantified by

tandem Mass Spectrometry (MS/MS).

Methodology:

Sample Preparation (Solid-Phase Extraction - SPE):

Condition an SPE cartridge (e.g., C18) with methanol and then water.
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Pass the water sample through the cartridge to adsorb the dye.

Wash the cartridge to remove interfering substances.

Elute the dye with a suitable solvent (e.g., methanol or acetonitrile).

Evaporate the eluate and reconstitute in the mobile phase.

HPLC Separation:

Column: A reverse-phase column (e.g., C18).

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an

organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Typically 0.2-0.5 mL/min.

Injection Volume: 5-20 µL.

MS/MS Detection:

Ionization: Electrospray ionization (ESI), usually in negative mode for sulfonated dyes.

Analysis: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Select

a precursor ion and one or more product ions specific to Reactive Violet 14.

Quantification: Create a calibration curve using standards of known concentrations to

quantify the dye in the sample.

Logical Workflow and Visualization
The following diagram illustrates the overall workflow for assessing the environmental impact of

Reactive Violet 14 discharge.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1172054?utm_src=pdf-body
https://www.benchchem.com/product/b1172054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Environmental Impact Assessment of Reactive Violet 14
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Workflow for assessing the environmental impact of Reactive Violet 14.

Conclusion
The discharge of Reactive Violet 14 and other dichlorotriazinyl azo dyes represents a

significant environmental challenge. Their persistence, potential toxicity, and the formation of

potentially more hazardous degradation products necessitate effective management and

treatment strategies. While specific data for Reactive Violet 14 is limited, the information

available for analogous compounds underscores the importance of advanced wastewater
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treatment processes, such as a combination of anaerobic and aerobic biological stages or

Advanced Oxidation Processes, to mitigate their environmental impact. Further research is

critically needed to determine the precise ecotoxicological profile and degradation pathways of

Reactive Violet 14 to enable a more accurate and specific environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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